![molecular formula C13H19N3O4S B6178937 tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate CAS No. 2639408-79-8](/img/no-structure.png)
tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate
Overview
Description
Tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate (TB-NCBC) is a novel, synthetic compound that is gaining attention in the scientific community due to its potential applications in a variety of areas. TB-NCBC is a carbamate derivative of the pyrimidine-2-sulfonyl cyclobutyl group and has been found to have a number of biochemical and physiological effects, as well as potential applications in laboratory experiments.
Scientific Research Applications
Tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate has been found to have a number of potential applications in scientific research. One of the primary applications is as a reagent in organic synthesis. tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate can be used as a reagent to synthesize a variety of compounds, such as amides, esters, and other carbamates. In addition, tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate has been used as a catalyst in the synthesis of polymers, as well as in the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate is not yet fully understood. However, it is known that the compound is able to form a covalent bond with certain molecules, such as amines and alcohols. This covalent bond can then be broken, allowing the compound to react with other molecules. This reaction is believed to be the basis for the compound's biological activity.
Biochemical and Physiological Effects
tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate has been found to have a number of biochemical and physiological effects. In vitro studies have found that the compound is able to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and thromboxane synthase. In addition, tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate has been shown to possess anti-inflammatory and analgesic properties.
Advantages and Limitations for Lab Experiments
The use of tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate in laboratory experiments has several advantages. The compound is relatively easy to synthesize and is relatively stable in solution. In addition, tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate is non-toxic and can be used in a variety of reactions. However, there are some limitations to the use of tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate in laboratory experiments. The compound is relatively expensive and may not be available in all areas. In addition, the compound is relatively unstable in the presence of light and heat.
Future Directions
There are a number of potential future directions for the use of tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate. One potential direction is the development of new pharmaceuticals based on the compound. tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate could be used as a starting point for the development of new drugs with anti-inflammatory and analgesic properties. In addition, tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate could be used as a reagent in the synthesis of other compounds, such as polymers and pharmaceuticals. Finally, further research could be conducted to better understand the mechanism of action of tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate and its potential applications.
Synthesis Methods
Tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate can be synthesized through a variety of methods. The most common method is the reaction of tert-butyl carbamate with 1,3-dichloro-2-propanol, followed by reaction with 1-methyl-4-pyrimidin-2-ylsulfonyl cyclobutane. This method yields a compound with an average yield of 70% and can be completed in a few hours. Other methods for the synthesis of tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate include the reaction of tert-butyl carbamate with 1-methyl-4-pyrimidin-2-ylsulfonyl cyclobutane in the presence of a base, or the reaction of 1-methyl-4-pyrimidin-2-ylsulfonyl cyclobutane with tert-butyl bromide and then with tert-butyl carbamate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate involves the reaction of tert-butyl carbamate with 1,3-cyclobutanedione followed by the addition of pyrimidine-2-sulfonyl chloride. The reaction is carried out under basic conditions using a suitable base such as potassium carbonate or sodium hydride. The final product is obtained by purification using column chromatography or recrystallization.", "Starting Materials": [ "tert-butyl carbamate", "1,3-cyclobutanedione", "pyrimidine-2-sulfonyl chloride", "potassium carbonate or sodium hydride" ], "Reaction": [ "Step 1: tert-butyl carbamate is added to a solution of 1,3-cyclobutanedione in a suitable solvent such as ethanol or methanol.", "Step 2: The reaction mixture is heated under reflux for several hours until the reaction is complete.", "Step 3: Pyrimidine-2-sulfonyl chloride is added dropwise to the reaction mixture under basic conditions using a suitable base such as potassium carbonate or sodium hydride.", "Step 4: The reaction mixture is stirred at room temperature for several hours until the reaction is complete.", "Step 5: The product is obtained by purification using column chromatography or recrystallization." ] } | |
CAS RN |
2639408-79-8 |
Product Name |
tert-butyl N-[(1r,3r)-3-(pyrimidine-2-sulfonyl)cyclobutyl]carbamate |
Molecular Formula |
C13H19N3O4S |
Molecular Weight |
313.4 |
Purity |
95 |
Origin of Product |
United States |
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